![molecular formula C14H17NO3S B7537725 N-(3,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide](/img/structure/B7537725.png)
N-(3,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
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Overview
Description
N-(3,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide, commonly known as DMPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. DMPT is a synthetic compound that is structurally similar to the amino acid methionine, and it has been found to have several biochemical and physiological effects that make it useful in laboratory experiments.
Mechanism of Action
The exact mechanism of action of DMPT is not fully understood, but it is believed to work by increasing the activity of certain enzymes in the body. Specifically, DMPT has been shown to increase the activity of the enzyme cystathionine beta-synthase, which is involved in the metabolism of methionine. This increased activity leads to an increase in the production of hydrogen sulfide, which has been found to have several physiological effects.
Biochemical and Physiological Effects:
DMPT has been found to have several biochemical and physiological effects, including the regulation of gene expression, the modulation of immune function, and the regulation of oxidative stress. Studies have also shown that DMPT can improve the antioxidant capacity of cells, reduce inflammation, and improve mitochondrial function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMPT in laboratory experiments is its ability to improve the efficiency and accuracy of certain assays. For example, DMPT has been shown to increase the sensitivity of enzyme-linked immunosorbent assays (ELISAs) by up to 10-fold. However, there are also some limitations to using DMPT in laboratory experiments. For example, its effects can vary depending on the species and strain of animal being studied, and its effects on human health are not well understood.
Future Directions
There are several potential future directions for research on DMPT. One area of interest is the use of DMPT as a potential treatment for various diseases, including cancer and neurodegenerative disorders. Another area of interest is the development of new methods for synthesizing DMPT that are more efficient and environmentally friendly. Additionally, there is a need for more research on the safety and toxicity of DMPT, particularly in humans.
Synthesis Methods
DMPT can be synthesized using a variety of methods, including the reaction of 3,4-dimethylphenylamine with 2-chloroacetyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 3,4-dimethylphenylamine with 2-bromoacetic acid in the presence of a base such as potassium carbonate. Both of these methods result in the formation of DMPT as a white crystalline solid.
Scientific Research Applications
DMPT has been found to have several potential applications in scientific research. One of the most promising areas of research involves the use of DMPT as a feed additive for livestock. Studies have shown that DMPT can improve feed efficiency, increase weight gain, and reduce ammonia emissions in animals such as pigs and chickens. DMPT has also been studied for its potential as a plant growth regulator, with some research suggesting that it can increase crop yields and improve crop quality.
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3S/c1-10-3-4-13(7-11(10)2)15-14(16)8-12-5-6-19(17,18)9-12/h3-7,12H,8-9H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOANGOSFYQZCHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2CS(=O)(=O)C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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